Cas no 1432971-80-6 (Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate)
1432971-80-6 structure
Product Name:Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate
CAS No:1432971-80-6
MF:C16H24N2O4
MW:308.372764587402
CID:3040162
PubChem ID:131143873
Update Time:2025-04-21
Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- Benzyln-(2-boc-aminoethyl)-n-(methyl)carbamate
- 1432971-80-6
- Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate
- AB10124
-
- Inchi: 1S/C16H24N2O4/c1-16(2,3)22-14(19)17-10-11-18(4)15(20)21-12-13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3,(H,17,19)
- InChI Key: MCKRQLBSCDUDTQ-UHFFFAOYSA-N
- SMILES: O(C(NCCN(C(=O)OCC1C=CC=CC=1)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 308.17400
- Monoisotopic Mass: 308.17360725Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 67.87000
- LogP: 3.17060
Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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